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Compound of Interest

Compound Name: Parvoline

Cat. No.: B072401 Get Quote

An in-depth investigation into the scientific literature and chemical databases for a "Parvoline
family of compounds" has yielded no evidence of such a designated group. The term

"Parvoline" appears to be a historical synonym for a single, specific chemical entity: 2-ethyl-

3,5-dimethylpyridine. This guide addresses the available information on this compound and

explores related chemical families that may have been the intended subject of inquiry, while

highlighting the critical lack of data to support the existence of a broader "Parvoline" family.

The Singular Identity of Parvoline: A Chemical
Snapshot
Intensive searches have consistently identified "Parvoline" as an alternative name for 2-ethyl-

3,5-dimethylpyridine. This compound is a substituted pyridine, a class of heterocyclic aromatic

organic compounds.

Table 1: Chemical Identity of 2-ethyl-3,5-dimethylpyridine (Parvoline)
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Property Value

Systematic Name 2-ethyl-3,5-dimethylpyridine

Synonym(s) Parvoline, α-Parvoline

Molecular Formula C₉H₁₃N

Molecular Weight 135.21 g/mol

CAS Number 1123-96-2

Structure

A pyridine ring substituted with an ethyl group at

position 2 and methyl groups at positions 3 and

5.

At present, there is a significant dearth of publicly available quantitative data regarding the

biological activity of 2-ethyl-3,5-dimethylpyridine. Key metrics such as IC50 values, binding

affinities, and pharmacokinetic profiles have not been reported in the accessible scientific

literature. Similarly, detailed experimental protocols specifically referencing "Parvoline" or 2-

ethyl-3,5-dimethylpyridine are not available.

A Case of Mistaken Identity? Exploring Porcine
Parvovirus
The search for "Parvoline" frequently intersects with extensive research on Porcine Parvovirus

(PPV). This suggests a potential point of confusion, where the user's query may have been

intended to explore the virology and associated therapeutic research of PPV, rather than a

family of small molecule compounds.

PPV is a significant pathogen in swine, and its study involves complex signaling pathways.

Research indicates that PPV infection in porcine kidney-15 (PK-15) cells triggers inflammatory

responses and cell death. Key signaling pathways implicated in PPV infection include:

NF-κB Signaling Pathway: Activation of this pathway is mediated by Toll-like receptors

(TLRs), playing a role in the host's immune response.
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Cytokine-Cytokine Receptor Interaction: This pathway is central to the immune regulation

and cell communication during PPV-induced immune responses.

p53-mediated Mitochondrial Signaling: PPV infection has been shown to induce apoptosis

through the activation of the p53 protein.

PERK Signaling Pathway and Endoplasmic Reticulum (ER) Stress: PPV infection can

activate ER stress, which in turn can inhibit viral replication by promoting apoptosis.

Visualizing PPV-Induced Signaling
The following diagram illustrates a simplified representation of the NF-κB signaling pathway

activated by Porcine Parvovirus.
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PPV-induced NF-κB activation pathway.

Potential Alternative Areas of Interest: Pyrrolidines
and Pyrrolizidines
Given the structural features of some bioactive compounds, it is conceivable that the query for

"Parvoline" may have been a mistyping of related heterocyclic compound families with

significant biological activities, such as pyrrolidines or pyrrolizidines.

Pyrrolidines: This five-membered nitrogen-containing saturated heterocycle is a common

scaffold in medicinal chemistry. Pyrrolidine derivatives exhibit a wide range of biological

activities, including anticancer, antibacterial, and effects on the central nervous system.

Pyrrolizidine Alkaloids: These are a class of naturally occurring alkaloids characterized by a

bicyclic structure. They are known for their toxicity but are also investigated for potential

therapeutic applications.

Conclusion
The term "Parvoline family of compounds" does not correspond to a recognized chemical

family in the current scientific landscape. Evidence strongly suggests that "Parvoline" is a

synonym for the single compound 2-ethyl-3,5-dimethylpyridine, for which there is limited

publicly available biological data. The frequent co-occurrence of "Parvoline" with "Porcine

Parvovirus" in search results points to a likely confusion of terms. Researchers and drug

development professionals seeking information in this area are encouraged to refine their

search to either the specific virus or to well-established families of heterocyclic compounds like

pyrrolidines and pyrrolizidines, which have extensive and well-documented biological activities

and associated experimental data. Further clarification of the intended subject of inquiry is

necessary to provide a more targeted and in-depth technical guide.

To cite this document: BenchChem. [The Enigmatic "Parvoline": Unraveling a Potential
Misnomer in Chemical Compound Families]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072401#parvoline-family-of-compounds]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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